3-fluoro-5-[2-(6-methylpyridin-2-yl)ethynyl]benzonitrile;hydrochloride
3-fluoro-5-[2-(6-methylpyridin-2-yl)ethynyl]benzonitrile;hydrochloride
MFZ 10-7(cas 1224431-15-5) is a high affinity negative allosteric modulator at the mGlu5 receptor (Ki = 0.67 nM). Potently inhibits mGlu5 glutamate-mediated calcium mobilization (IC50 = 1.22 nM). Inhibits cocaine-taking and cocaine-seeking behavior in rats.
Brand Name:
Vulcanchem
CAS No.:
1224431-15-5
VCID:
VC0004876
InChI:
InChI=1S/C15H9FN2/c1-11-3-2-4-15(18-11)6-5-12-7-13(10-17)9-14(16)8-12/h2-4,7-9H,1H3
SMILES:
CC1=NC(=CC=C1)C#CC2=CC(=CC(=C2)F)C#N.Cl
Molecular Formula:
C15H9FN2
Molecular Weight:
236.24 g/mol
3-fluoro-5-[2-(6-methylpyridin-2-yl)ethynyl]benzonitrile;hydrochloride
CAS No.: 1224431-15-5
Cat. No.: VC0004876
Molecular Formula: C15H9FN2
Molecular Weight: 236.24 g/mol
* For research use only. Not for human or veterinary use.
![3-fluoro-5-[2-(6-methylpyridin-2-yl)ethynyl]benzonitrile;hydrochloride - 1224431-15-5](/images/no_structure.jpg)
Specification
| Description | MFZ 10-7(cas 1224431-15-5) is a high affinity negative allosteric modulator at the mGlu5 receptor (Ki = 0.67 nM). Potently inhibits mGlu5 glutamate-mediated calcium mobilization (IC50 = 1.22 nM). Inhibits cocaine-taking and cocaine-seeking behavior in rats. |
|---|---|
| CAS No. | 1224431-15-5 |
| Molecular Formula | C15H9FN2 |
| Molecular Weight | 236.24 g/mol |
| IUPAC Name | 3-fluoro-5-[2-(6-methylpyridin-2-yl)ethynyl]benzonitrile |
| Standard InChI | InChI=1S/C15H9FN2/c1-11-3-2-4-15(18-11)6-5-12-7-13(10-17)9-14(16)8-12/h2-4,7-9H,1H3 |
| Standard InChI Key | ZGEXQIMQZVRTDZ-UHFFFAOYSA-N |
| SMILES | CC1=NC(=CC=C1)C#CC2=CC(=CC(=C2)F)C#N.Cl |
| Canonical SMILES | CC1=NC(=CC=C1)C#CC2=CC(=CC(=C2)F)C#N |
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